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Disclaimer: The initial query for "SN003" yielded information on several similarly named
investigational therapies. This document focuses on SGT-003, a gene therapy candidate for
Duchenne muscular dystrophy developed by Solid Biosciences, for which the most substantial
early research data is publicly available.

This technical guide provides an in-depth summary of the early research findings for SGT-003,
designed for researchers, scientists, and drug development professionals. The information is
based on initial clinical data from the ongoing Phase 1/2 INSPIRE DUCHENNE trial.

Core Efficacy and Biomarker Data

Early results from the INSPIRE DUCHENNE trial have demonstrated promising quantitative
outcomes in key biomarkers associated with Duchenne muscular dystrophy. The following
tables summarize the initial data from the first three participants at 90 days post-treatment.

Table 1: Microdystrophin Expression and Muscle Health Biomarkers
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Biomarker

Mean Change from Baseline

Microdystrophin Expression (Western Blot)

110% (N=3)

Embryonic Myosin Heavy Chain (eMHC)

Positive Fibers

-59%

Serum Titin (pmol/L)

-42%

Table 2: Serum Markers of Muscle Injury and Stress

Biomarker Mean Reduction from Baseline
Creatine Kinase (CK) (IU/L) -57%
Aspartate Aminotransferase (AST) (IU/L) -45%
Alanine Transaminase (ALT) (IU/L) -54%
Lactate Dehydrogenase (LDH) (IU/L) -60%

Table 3: Cardiac Function and Biomarkers

Biomarker/Measure

Observation

Left Ventricular Ejection Fraction (Day 180)

+8% mean increase from baseline (N=2)

High-Sensitivity Cardiac Troponin | (hs-cTnl)
(Day 90)

-36% reduction in one participant with elevated

baseline levels

Experimental Protocols

The early data for SGT-003 has been generated from the INSPIRE DUCHENNE clinical trial.

INSPIRE DUCHENNE (NCT06138639)

» Study Design: A Phase 1/2, multicenter, open-label, non-randomized study to evaluate the
safety, tolerability, and efficacy of a single intravenous (1V) infusion of SGT-003.[1]
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o Participants: Males with a confirmed diagnosis of Duchenne muscular dystrophy. The study
includes multiple cohorts based on age, ranging from birth to less than 18 years, and
includes both ambulatory and non-ambulatory participants.[1]

« Intervention: A single intravenous infusion of SGT-003.[1]
e Primary Objectives: To assess the safety and tolerability of SGT-003.

e Secondary Objectives: To evaluate the efficacy of SGT-003 through various muscle function
tests and biomarker assessments.

o Key Assessments:

o Muscle Biopsy: To measure microdystrophin expression via western blot and
immunofluorescence at baseline and 90 days post-treatment.

o Blood Biomarkers: Serum levels of CK, AST, ALT, LDH, titin, and hs-cTnl are monitored to
assess muscle damage and cardiac stress.

o Cardiac Function: Assessed by measures such as left ventricular ejection fraction.

Visualizations
SGT-003 Proposed Mechanism of Action

Click to download full resolution via product page

Caption: Proposed mechanism of SGT-003 gene therapy.

INSPIRE DUCHENNE Experimental Workflow
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Caption: High-level workflow of the INSPIRE DUCHENNE trial.

Safety and Tolerability

As of the data cutoff date of February 11, 2025, SGT-003 has been well-tolerated in the six
participants dosed, with no serious adverse events observed. Enrollment in the INSPIRE
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DUCHENNE trial is ongoing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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